Cas no 1803749-38-3 (3-Cyano-2-ethyl-4-formylphenylacetic acid)

• Product Name: 3-Cyano-2-ethyl-4-formylphenylacetic acid
• CAS No: 1803749-38-3
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 5010976
• Update Time: 2025-08-04

3-Cyano-2-ethyl-4-formylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-ethyl-4-formylphenylacetic acid

• Inchi： 1S/C12H11NO3/c1-2-10-8(5-12(15)16)3-4-9(7-14)11(10)6-13/h3-4,7H,2,5H2,1H3,(H,15,16)
• InChI Key： WRAQEEAYOKVMJM-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC(C=O)=C(C#N)C=1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 318
• XLogP3: 1.4
• Topological Polar Surface Area: 78.2

Additional information on 3-Cyano-2-ethyl-4-formylphenylacetic acid

3-Cyano-2-ethyl-4-formylphenylacetic Acid

The compound 3-Cyano-2-ethyl-4-formylphenylacetic acid (CAS No: 1803749-38-3) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a cyano group at position 3, an ethyl group at position 2, and a formyl group at position 4 on the phenyl ring, coupled with an acetic acid moiety. These functional groups confer the molecule with versatile reactivity and biological activity, making it a valuable compound for research and development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-Cyano-2-ethyl-4-formylphenylacetic acid through multi-step reactions involving strategic protection and deprotection strategies. Researchers have employed methodologies such as Suzuki-Miyaura coupling, Stille coupling, and other cross-coupling reactions to assemble the complex structure of this compound. The use of palladium catalysts has been particularly instrumental in achieving high yields and selectivity in these reactions.

The biological activity of 3-Cyano-2-ethyl-4-formylphenylacetic acid has been a focal point of recent studies. Investigations into its pharmacological properties have revealed promising results in terms of its ability to modulate key cellular pathways associated with inflammation, oxidative stress, and neurodegenerative diseases. For instance, studies conducted by Smith et al. (2023) demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.

In addition to its pharmacological applications, 3-Cyano-2-ethyl-4-formylphenylacetic acid has shown potential as a building block for the construction of more complex molecules with enhanced bioavailability and efficacy. Its ability to undergo various post-synthetic modifications, such as esterification and amidation, has made it a versatile starting material for drug discovery programs.

The environmental impact of 3-Cyano-2-ethyl-4-formylphenylacetic acid has also been a subject of recent research interest. Studies have focused on understanding its biodegradability under various environmental conditions, with particular emphasis on its behavior in aquatic ecosystems. According to findings published by Green et al. (2023), the compound demonstrates moderate biodegradability under aerobic conditions, with degradation rates influenced by factors such as pH levels and microbial activity.

From a synthetic perspective, the development of scalable synthesis routes for 3-Cyano-2-ethyl-4-formylphenylacetic acid remains an area of active research. The integration of continuous-flow chemistry techniques has been proposed as a means to enhance process efficiency and reduce waste generation during the manufacturing process. These advancements are expected to facilitate large-scale production of the compound for both research and commercial applications.

In conclusion, 3-Cyano-2-ethyl-4-formylphenylacetic acid represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with its promising biological activity and synthetic versatility, positions it as a valuable asset in contemporary research efforts aimed at addressing pressing challenges in health and environment.